Cas no 2034304-84-0 (1-(1,2-dimethyl-1H-indol-3-yl)-2-({6-methyl-1,2,4triazolo4,3-bpyridazin-8-yl}oxy)ethan-1-one)

• Product Name: 1-(1,2-dimethyl-1H-indol-3-yl)-2-({6-methyl-1,2,4triazolo4,3-bpyridazin-8-yl}oxy)ethan-1-one
• CAS No: 2034304-84-0
• MF: C₁₈H₁₇N₅O₂
• MW: 335.359883069992
• CID: 6252641
• PubChem ID: 119099227
• Update Time: 2025-10-18

1-(1,2-dimethyl-1H-indol-3-yl)-2-({6-methyl-1,2,4triazolo4,3-bpyridazin-8-yl}oxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-dimethyl-1H-indol-3-yl)-2-({6-methyl-1,2,4triazolo4,3-bpyridazin-8-yl}oxy)ethan-1-one
• AKOS026700394
• 1-(1,2-dimethyl-1H-indol-3-yl)-2-({6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl}oxy)ethan-1-one
• F3162-0088
• 1-(1,2-dimethylindol-3-yl)-2-[(6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy]ethanone
• 1-(1,2-dimethyl-1H-indol-3-yl)-2-((6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy)ethanone
• 2034304-84-0

• Inchi： 1S/C18H17N5O2/c1-11-8-16(18-20-19-10-23(18)21-11)25-9-15(24)17-12(2)22(3)14-7-5-4-6-13(14)17/h4-8,10H,9H2,1-3H3
• InChI Key： UCHWKYVCJNBNSI-UHFFFAOYSA-N
• SMILES： O(C1=CC(C)=NN2C=NN=C21)CC(C1=C(C)N(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 335.13822480g/mol
• Monoisotopic Mass: 335.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.3Ų

Additional information on 1-(1,2-dimethyl-1H-indol-3-yl)-2-({6-methyl-1,2,4triazolo4,3-bpyridazin-8-yl}oxy)ethan-1-one

Introduction to 1-(1,2-Dimethyl-1H-indol-3-yl)-2-({6-methyl-1,2,4triazolo4,3-bpyridazin-8-yl}oxy)ethan-1-one (CAS No. 2034304-84-0)

The compound 1-(1,2-Dimethyl-1H-indol-3-yl)-2-({6-methyl-1,2,4triazolo4,3-bpyridazin-8-yl}oxy)ethan-1-one, identified by the CAS number 2034304-84-0, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole moiety with a triazolopyridazine ring system. The indole group is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, while the triazolopyridazine group introduces additional heteroatoms into the molecule, enhancing its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of multiple heteroatoms in the molecule provides a platform for diverse interactions with biological targets. For instance, the indole moiety is known for its ability to act as a π-electron donor in various biochemical reactions, while the triazolopyridazine group can serve as a hydrogen bond acceptor or donor depending on its substitution pattern. These properties make the compound an attractive candidate for exploring its potential as a therapeutic agent.

The synthesis of this compound involves a series of well-established organic reactions. The indole ring can be synthesized via the Paal-Knorr pyrrole synthesis or through Friedlander-type cyclization reactions. The triazolopyridazine ring system is typically constructed using nucleophilic aromatic substitution or through the reaction of diazines with suitable electrophiles. The coupling of these two moieties is achieved through nucleophilic aromatic substitution or other cross-coupling reactions, depending on the functional groups present.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For example, it has demonstrated moderate inhibitory activity against certain kinases and proteases, which are key players in various pathological processes such as inflammation and cancer. Furthermore, its ability to modulate ion channels has been explored in recent studies, suggesting potential applications in neurodegenerative diseases.

The structural versatility of this compound also makes it an excellent candidate for further modification and optimization. By altering substituents on the indole and triazolopyridazine rings, chemists can fine-tune its physicochemical properties and enhance its bioavailability and efficacy. For instance, introducing electron-withdrawing groups on the triazolopyridazine ring could increase its solubility in aqueous environments, while adding bulky groups could improve its selectivity for specific targets.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Recent research has focused on identifying microbial degradation pathways and photodegradation mechanisms for similar compounds. These studies suggest that under certain conditions, such as exposure to UV light or specific microbial communities, this compound may undergo hydrolysis or oxidative cleavage to form less complex products.

In conclusion, 1-(1,2-Dimethyl-1H-indol-3-yl)-2-({6-methyl-1,2,4triazolo4,3-bpyridazin-8-yl}oxy)ethan-one (CAS No. 2034304–84–0) represents a valuable addition to the arsenal of heterocyclic compounds being explored for their therapeutic potential. Its unique structure and diverse functional groups make it an ideal candidate for further research into drug development and material science applications.